Cas no 2680875-18-5 (5-{[(Benzyloxy)carbonyl](1-methylpiperidin-4-yl)amino}furan-2-carboxylic acid)

• Product Name: 5-{[(Benzyloxy)carbonyl](1-methylpiperidin-4-yl)amino}furan-2-carboxylic acid
• CAS No: 2680875-18-5
• MF: C₁₉H₂₂N₂O₅
• MW: 358.388385295868
• CID: 6070295
• PubChem ID: 165940936
• Update Time: 2025-06-14

5-{[(Benzyloxy)carbonyl](1-methylpiperidin-4-yl)amino}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(benzyloxy)carbonyl](1-methylpiperidin-4-yl)amino}furan-2-carboxylic acid
• 2680875-18-5
• EN300-28299540
• 5-{[(Benzyloxy)carbonyl](1-methylpiperidin-4-yl)amino}furan-2-carboxylic acid

• Inchi： 1S/C19H22N2O5/c1-20-11-9-15(10-12-20)21(17-8-7-16(26-17)18(22)23)19(24)25-13-14-5-3-2-4-6-14/h2-8,15H,9-13H2,1H3,(H,22,23)
• InChI Key： QKGGTKMOVJNHHU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1N(C(=O)OCC1C=CC=CC=1)C1CCN(C)CC1

Computed Properties

• Exact Mass: 358.15287181g/mol
• Monoisotopic Mass: 358.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.2Ų

Additional information on 5-{[(Benzyloxy)carbonyl](1-methylpiperidin-4-yl)amino}furan-2-carboxylic acid

Comprehensive Overview of 5-{[(Benzyloxy)carbonyl](1-methylpiperidin-4-yl)amino}furan-2-carboxylic acid (CAS No. 2680875-18-5)

The compound 5-{[(Benzyloxy)carbonyl](1-methylpiperidin-4-yl)amino}furan-2-carboxylic acid (CAS No. 2680875-18-5) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a furan-2-carboxylic acid backbone modified by a benzyloxycarbonyl group and a 1-methylpiperidin-4-yl moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for custom synthesis intermediates like 5-{[(Benzyloxy)carbonyl](1-methylpiperidin-4-yl)amino}furan-2-carboxylic acid has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. This compound's carboxylic acid functionality allows for further derivatization, enabling the creation of novel analogs with enhanced pharmacokinetic properties. Its CAS No. 2680875-18-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and bioconjugation applications.

One of the most compelling aspects of 5-{[(Benzyloxy)carbonyl](1-methylpiperidin-4-yl)amino}furan-2-carboxylic acid is its potential role in addressing drug resistance, a critical challenge in modern therapeutics. By incorporating this compound into scaffold-hopping strategies, researchers aim to develop next-generation inhibitors with improved efficacy against resistant strains. The benzyloxycarbonyl protecting group also offers versatility in peptide synthesis, aligning with the rising interest in peptide-based drugs and PROTACs (Proteolysis Targeting Chimeras).

From a synthetic chemistry perspective, the furan-2-carboxylic acid core of this compound provides a robust platform for structure-activity relationship (SAR) studies. Its compatibility with cross-coupling reactions and click chemistry further expands its utility in fragment-based drug design. Laboratories specializing in high-throughput screening often prioritize such building blocks to accelerate hit-to-lead optimization.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 2680875-18-5. As the pharmaceutical industry moves toward green chemistry principles, researchers are exploring sustainable methods to synthesize this compound, minimizing waste and energy consumption. This aligns with broader trends in ESG (Environmental, Social, and Governance)-compliant research practices.

In summary, 5-{[(Benzyloxy)carbonyl](1-methylpiperidin-4-yl)amino}furan-2-carboxylic acid represents a convergence of innovation in drug discovery, synthetic methodology, and sustainable science. Its multifaceted applications—from enzyme inhibitors to bioconjugation tools—underscore its importance in contemporary research. As scientific inquiries into precision medicine and chemical biology deepen, this compound is poised to remain a focal point in cutting-edge investigations.